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Compound of Interest

Compound Name: 3-(Methylthio)aniline

Cat. No.: B157570 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Methylthio)aniline, a substituted aniline bearing a methylthio group at the meta position,

has emerged as a valuable and versatile building block in organic synthesis. Its unique

electronic properties, arising from the interplay between the electron-donating amino group and

the sulfur-containing moiety, impart distinct reactivity that has been exploited in the synthesis of

a diverse array of molecules with significant applications in medicinal chemistry, materials

science, and dye chemistry. This technical guide provides a comprehensive overview of the

core properties, key synthetic transformations, and notable applications of 3-
(methylthio)aniline, with a focus on its utility in the development of biologically active

compounds.

Physicochemical and Spectroscopic Properties
3-(Methylthio)aniline is a clear, dark brown liquid at room temperature.[1] Its fundamental

properties are summarized in the table below, providing essential data for its handling,

characterization, and use in synthetic protocols.
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Property Value Reference

Molecular Formula C₇H₉NS [2]

Molecular Weight 139.22 g/mol [2]

CAS Number 1783-81-9 [3]

Boiling Point 163-165 °C at 16 mmHg [3]

Density 1.13 g/mL at 25 °C [3]

Refractive Index (n20/D) 1.637 [3]

UV max (in inert atmosphere) 226 nm, 300 nm [2]

Spectroscopic Data:

The structural integrity of 3-(methylthio)aniline and its derivatives is routinely confirmed using

standard spectroscopic techniques.

¹H NMR (CDCl₃): The proton NMR spectrum of 3-(methylthio)aniline typically shows

signals for the aromatic protons in the range of δ 6.5-7.2 ppm, a singlet for the methylthio

protons around δ 2.4 ppm, and a broad singlet for the amine protons.[4]

¹³C NMR: The carbon NMR spectrum provides characteristic signals for the aromatic

carbons and the methyl carbon of the methylthio group.[5]

IR Spectroscopy: The infrared spectrum displays characteristic absorption bands for N-H

stretching of the primary amine (around 3300-3500 cm⁻¹), C-H stretching of the aromatic ring

and methyl group, and C-S stretching.

Mass Spectrometry: The mass spectrum shows a molecular ion peak corresponding to the

molecular weight of the compound.[6]

Key Synthetic Transformations
The synthetic utility of 3-(methylthio)aniline stems from the reactivity of its two primary

functional groups: the aromatic amine and the methylthio group.
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Diazotization and Azo Coupling Reactions
The primary amino group of 3-(methylthio)aniline can be readily converted to a diazonium

salt, which serves as a versatile intermediate for the synthesis of a wide range of derivatives. A

prominent application is in the synthesis of azo dyes.

Diazotization

Azo Coupling

3-(Methylthio)aniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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